Ethyl 1-((3-(4-fluorophenoxy)propyl)sulfonyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[3-(4-fluorophenoxy)propylsulfonyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H24FNO5S/c1-2-23-17(20)14-5-3-10-19(13-14)25(21,22)12-4-11-24-16-8-6-15(18)7-9-16/h6-9,14H,2-5,10-13H2,1H3
• InChI Key: RGJGLNWLYVXCCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)S(=O)(=O)CCCOC2=CC=C(C=C2)F
• Molecular Formula: C17H24FNO5S
• Molecular Weight: 373.4 g/mol

Description

Ethyl 1-((3-(4-fluorophenoxy)propyl)sulfonyl)piperidine-3-carboxylate, also known as EFPPSPC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Anticancer Agent Synthesis

One area of application involves the synthesis of propanamide derivatives bearing a 4-piperidinyl-1,3,4-oxadiazole nucleus, evaluated for their potential as anticancer agents. Ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate, a related compound, was synthesized and further processed to produce derivatives that demonstrated strong anticancer activity in vitro. This indicates the utility of such compounds in the development of novel anticancer therapeutics (Rehman et al., 2018).

Antibacterial Agent Development

Another significant application is in the synthesis of 7-substituted 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids and their derivatives, which have been explored for their antibacterial properties. These compounds have been synthesized through routes involving sulfonyl or sulfinyl groups and evaluated as potent antibacterial agents, suggesting their potential use in treating bacterial infections (Miyamoto et al., 1987).

Analytical Derivatization

In analytical chemistry, derivatives of ethyl 1-((3-(4-fluorophenoxy)propyl)sulfonyl)piperidine-3-carboxylate have been utilized as chemically removable derivatization reagents for liquid chromatography. These reagents enable sensitive detection of analytes after derivatization, with the possibility of removing the derivatization agent under mild conditions. This application is crucial for enhancing the detection and analysis of various compounds in liquid chromatography (Wu et al., 1997).

Enzyme Inhibition Studies

Compounds structurally related to this compound have been synthesized and evaluated for their enzyme inhibition properties, particularly against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These studies are essential for the development of inhibitors that could be used in the treatment of diseases like Alzheimer's (Khalid et al., 2014).

Co-solvent in Li-ion Batteries

Additionally, derivatives have been studied as co-solvents in Li-ion batteries, demonstrating that they can improve the conductivity and performance of these batteries. This application highlights the potential of such compounds in enhancing the efficiency and lifespan of energy storage devices (Kim et al., 2013).